Cas no 2171896-18-5 (5-oxo-2-phenyl-4-(propan-2-yl)oxolane-2-carboxylic acid)

• Product Name: 5-oxo-2-phenyl-4-(propan-2-yl)oxolane-2-carboxylic acid
• CAS No: 2171896-18-5
• MF: C₁₄H₁₆O₄
• MW: 248.274444580078
• CID: 6484489
• PubChem ID: 165737044
• Update Time: 2025-05-22

5-oxo-2-phenyl-4-(propan-2-yl)oxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-oxo-2-phenyl-4-(propan-2-yl)oxolane-2-carboxylic acid
• EN300-1629445
• 2171896-18-5

• Inchi： 1S/C14H16O4/c1-9(2)11-8-14(13(16)17,18-12(11)15)10-6-4-3-5-7-10/h3-7,9,11H,8H2,1-2H3,(H,16,17)
• InChI Key： MLJIPTKAIHEBEB-UHFFFAOYSA-N
• SMILES： O1C(C(C(C)C)CC1(C(=O)O)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 248.10485899g/mol
• Monoisotopic Mass: 248.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 63.6Ų

Additional information on 5-oxo-2-phenyl-4-(propan-2-yl)oxolane-2-carboxylic acid

Comprehensive Overview of 5-oxo-2-phenyl-4-(propan-2-yl)oxolane-2-carboxylic acid (CAS No. 2171896-18-5)

5-oxo-2-phenyl-4-(propan-2-yl)oxolane-2-carboxylic acid (CAS No. 2171896-18-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the class of oxolane carboxylic acids, which are known for their versatility in synthetic chemistry and drug development. The presence of a phenyl group and a propan-2-yl substituent in its molecular framework contributes to its distinct reactivity and functional characteristics.

In recent years, the demand for high-purity synthetic intermediates like 5-oxo-2-phenyl-4-(propan-2-yl)oxolane-2-carboxylic acid has surged, driven by advancements in medicinal chemistry and biopharmaceuticals. Researchers are particularly interested in its potential role as a building block for designing novel therapeutic agents. Its carboxylic acid moiety and cyclic ester (lactone) structure make it a valuable candidate for further derivatization, enabling the synthesis of compounds with enhanced bioactivity.

The compound's CAS No. 2171896-18-5 is frequently searched in academic and industrial databases, reflecting its relevance in drug discovery pipelines. Questions such as "What are the synthetic routes for 5-oxo-2-phenyl-4-(propan-2-yl)oxolane-2-carboxylic acid?" or "How does its structure influence pharmacokinetic properties?" are common among chemists and pharmacologists. These queries highlight the growing interest in understanding its structure-activity relationships (SAR) and mechanistic insights.

From a green chemistry perspective, the synthesis of 5-oxo-2-phenyl-4-(propan-2-yl)oxolane-2-carboxylic acid has been optimized to minimize environmental impact. Modern techniques such as catalytic asymmetric synthesis and microwave-assisted reactions are being explored to improve yield and reduce waste. This aligns with the global push for sustainable chemical manufacturing, a topic widely discussed in scientific forums and industry reports.

Analytical characterization of this compound typically involves advanced techniques like nuclear magnetic resonance (NMR), high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm its purity and structural integrity, which are critical for its application in preclinical studies. The compound's melting point, solubility, and stability under various conditions are also key parameters investigated by researchers.

In the context of intellectual property, 5-oxo-2-phenyl-4-(propan-2-yl)oxolane-2-carboxylic acid has been referenced in several patents related to anti-inflammatory agents and metabolic modulators. Its potential to interact with biological targets such as enzymes and receptors makes it a promising candidate for further exploration. However, detailed toxicological studies and clinical trials are necessary to fully assess its safety and efficacy.

The compound's relevance extends to academic research, where it serves as a model for studying ring-opening reactions and stereochemical outcomes in heterocyclic chemistry. Educational institutions often include its synthesis in advanced organic chemistry curricula, emphasizing its practical significance. Additionally, its scalability and cost-effectiveness are topics of interest for industrial chemists aiming to commercialize derivatives.

As the scientific community continues to explore 5-oxo-2-phenyl-4-(propan-2-yl)oxolane-2-carboxylic acid, its potential applications in personalized medicine and targeted drug delivery systems are being investigated. The integration of computational chemistry tools, such as molecular docking and quantitative structure-activity relationship (QSAR) modeling, is expected to accelerate its development. This compound exemplifies the intersection of traditional synthetic methods and cutting-edge technology in modern chemistry.

In summary, 5-oxo-2-phenyl-4-(propan-2-yl)oxolane-2-carboxylic acid (CAS No. 2171896-18-5) represents a fascinating area of research with broad implications for pharmaceutical innovation and chemical synthesis. Its unique properties and adaptability position it as a valuable asset in the quest for new therapeutic solutions and sustainable chemical processes.